3-(2,5-Dimethoxyphenyl)thiolan-3-ol
Description
3-(2,5-Dimethoxyphenyl)thiolan-3-ol (CAS: 933710-43-1) is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted with a 2,5-dimethoxyphenyl group at the 3-position. This compound has been cataloged as a discontinued product by CymitQuimica, with a reported purity of 98% .
Properties
IUPAC Name |
3-(2,5-dimethoxyphenyl)thiolan-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3S/c1-14-9-3-4-11(15-2)10(7-9)12(13)5-6-16-8-12/h3-4,7,13H,5-6,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGZDVFKEMXEEFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2(CCSC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
3-(3,4-(Methylenedioxy)phenyl)thiolan-3-ol
Like 3-(2,5-Dimethoxyphenyl)thiolan-3-ol, it is listed as discontinued by CymitQuimica .
2-(3,4,5-Trimethoxyphenyl)-1,3-dithiolane
Synthesized via thioacetalization of 3,4,5-trimethoxybenzaldehyde with 1,2-ethanedithiol, it achieves yields >98% under optimized conditions . The additional methoxy group and dithiolane backbone may confer distinct steric and electronic properties compared to the monothiolane structure of the target compound.
Heterocyclic Systems with Sulfur and Aromatic Substituents
Thiophene Derivatives (e.g., a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol)
The sulfur atom in thiophene is part of an aromatic system, contrasting with the saturated thiolane in the target compound, which may affect stability and reactivity.
5-[3-(2,5-Dimethoxyphenyl)prop-2-enylidene]-1,3-diethyl-2-thioxohexahydropyrimidine-4,6-dione
The dimethoxyphenyl substituent likely influences π-stacking or hydrogen-bonding interactions, similar to its role in 3-(2,5-Dimethoxyphenyl)thiolan-3-ol. However, the extended conjugation in this compound could enhance UV absorption or redox activity .
Data Table: Key Comparative Properties
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